1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea, also known as Compound 1, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of urea derivatives and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea 1 has been extensively studied for its potential applications in scientific research. It has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been shown to exhibit anti-microbial properties, making it a potential candidate for the development of new antibiotics.
Mechanism of Action
1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea 1 has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Specifically, it inhibits the activity of the enzyme Aurora kinase A, which is involved in cell division and is overexpressed in many types of cancer cells. It also inhibits the activity of the enzyme COX-2, which is involved in the production of inflammatory molecules. By inhibiting these enzymes, this compound 1 can effectively slow down cancer cell growth and reduce inflammation.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, this compound 1 has been shown to exhibit other biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, or the formation of new blood vessels, which is necessary for the growth and spread of cancer cells. Additionally, it has been shown to modulate the immune system, making it a potential candidate for the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea 1 has several advantages for lab experiments. It is a synthetic compound, which means it can be easily synthesized in large quantities with high purity. It is also stable under normal laboratory conditions, making it easy to handle and store. However, there are some limitations to using this compound 1 in lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. It also has limited bioavailability, which can make it difficult to study its effects in vivo.
Future Directions
There are several future directions for research on 1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea 1. One potential direction is to explore its potential as a treatment for autoimmune diseases, given its ability to modulate the immune system. Another potential direction is to investigate its effects on other types of cancer cells, as well as its potential for combination therapy with other anti-cancer drugs. Additionally, there is potential for further optimization of the synthesis method to improve yields and purity of this compound 1. Overall, this compound 1 is a promising compound with a range of potential applications in scientific research.
Synthesis Methods
1-(1-Acetylindolin-6-yl)-3-(2-fluorophenyl)urea 1 can be synthesized through a multi-step process involving the reaction of indole-6-carboxylic acid with thionyl chloride, followed by acetylation with acetic anhydride. The resulting intermediate is then reacted with 2-fluoroaniline and an isocyanate derivative to yield this compound 1. This method has been optimized to yield high purity and high yields of this compound 1.
properties
IUPAC Name |
1-(1-acetyl-2,3-dihydroindol-6-yl)-3-(2-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O2/c1-11(22)21-9-8-12-6-7-13(10-16(12)21)19-17(23)20-15-5-3-2-4-14(15)18/h2-7,10H,8-9H2,1H3,(H2,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCRNAJXPDUPCI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C1C=C(C=C2)NC(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.